Cas no 1339430-36-2 (2-(3-Bromopropyl)-5-fluorotoluene)

• Product Name: 2-(3-Bromopropyl)-5-fluorotoluene
• CAS No: 1339430-36-2
• MF: C₁₀H₁₂BrF
• MW: 231.104685783386
• CID: 5004627
• Update Time: 2025-05-20

2-(3-Bromopropyl)-5-fluorotoluene Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromopropyl)-5-fluorotoluene
• 1-(3-bromopropyl)-4-fluoro-2-methylbenzene

• Inchi： 1S/C10H12BrF/c1-8-7-10(12)5-4-9(8)3-2-6-11/h4-5,7H,2-3,6H2,1H3
• InChI Key： PDKRUBSDYTZLIB-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC(=CC=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• XLogP3: 3.8
• Topological Polar Surface Area: 0

Additional information on 2-(3-Bromopropyl)-5-fluorotoluene

Introduction to 2-(3-Bromopropyl)-5-fluorotoluene (CAS No. 1339430-36-2)

2-(3-Bromopropyl)-5-fluorotoluene, also known by its CAS registry number CAS No. 1339430-36-2, is a chemical compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is a derivative of toluene, featuring a bromopropyl group attached at the 2-position and a fluorine atom at the 5-position of the aromatic ring. The combination of these substituents imparts unique chemical properties, making it a valuable intermediate in various synthetic processes.

The structure of 2-(3-Bromopropyl)-5-fluorotoluene is characterized by its aromatic ring with two substituents: a bromopropyl chain and a fluorine atom. The bromine atom in the propyl chain introduces reactivity, particularly in nucleophilic substitution reactions, while the fluorine atom at the para position enhances the compound's electronic properties. These features make it an ideal candidate for use in the synthesis of advanced materials, pharmaceuticals, and specialty chemicals.

Recent studies have highlighted the potential of 2-(3-Bromopropyl)-5-fluorotoluene in the development of novel polymers and high-performance materials. Researchers have explored its ability to act as a precursor for polymeric structures with tailored mechanical and thermal properties. For instance, investigations into its polymerization behavior under various conditions have revealed promising results for applications in aerospace and automotive industries.

In addition to its role in polymer synthesis, 2-(3-Bromopropyl)-5-fluorotoluene has also been studied for its potential in drug discovery. The compound's unique electronic configuration makes it a suitable candidate for use as an intermediate in the synthesis of bioactive molecules. Recent research has focused on its ability to modulate cellular signaling pathways, opening new avenues for therapeutic development.

The synthesis of CAS No. 1339430-36-2 involves a multi-step process that typically begins with the bromination of propylene glycol followed by Friedel-Crafts alkylation onto a fluorotoluene derivative. This process requires precise control over reaction conditions to ensure high yields and purity. Advances in catalytic systems and green chemistry practices have further enhanced the efficiency and sustainability of this synthesis pathway.

From an environmental standpoint, the handling and disposal of 2-(3-Bromopropyl)-5-fluorotoluene must adhere to strict safety protocols due to its chemical reactivity. However, ongoing research into eco-friendly synthetic methods aims to minimize environmental impact while maintaining product quality.

In conclusion, 2-(3-Bromopropyl)-5-fluorotoluene (CAS No. 1339430-36-2) stands as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, combined with advancements in synthetic methodologies, position it as a key player in future innovations within materials science and pharmaceutical research.